Cas no 2703780-97-4 (1-Benzoyl-4-(difluoromethyl)piperidine)

• Product Name: 1-Benzoyl-4-(difluoromethyl)piperidine
• CAS No: 2703780-97-4
• MF: C₁₃H₁₅F₂NO
• MW: 239.261110544205
• MDL: MFCD34550645
• CID: 5627629
• PubChem ID: 165942707
• Update Time: 2025-07-21

1-Benzoyl-4-(difluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-(difluoromethyl)piperidine
• EN300-28336032
• 2703780-97-4
• 1-Benzoyl-4-(difluoromethyl)piperidine

• MDL： MFCD34550645
• Inchi： 1S/C13H15F2NO/c14-12(15)10-6-8-16(9-7-10)13(17)11-4-2-1-3-5-11/h1-5,10,12H,6-9H2
• InChI Key： ARRGZURLFFDYIA-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(C2C=CC=CC=2)=O)CC1)F

Computed Properties

• Exact Mass: 239.11217043g/mol
• Monoisotopic Mass: 239.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Benzoyl-4-(difluoromethyl)piperidine

1-Benzoyl-4-(difluoromethyl)piperidine (CAS No. 2703780-97-4): A Key Intermediate in Modern Pharmaceutical Synthesis

1-Benzoyl-4-(difluoromethyl)piperidine, identified by its CAS number 2703780-97-4, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a piperidine core substituted with a benzoyl group and a difluoromethyl moiety, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The unique structural attributes of this compound make it a valuable building block for developing novel therapeutic agents targeting various diseases.

The< strong>piperidine scaffold is widely recognized for its prevalence in biologically active compounds, owing to its ability to mimic the piperidine ring found in numerous natural products and pharmacologically relevant molecules. The incorporation of a< strong>benzoyl group enhances the electrophilicity of the nitrogen atom, facilitating further functionalization through reductive amination or other nucleophilic substitution reactions. Additionally, the< strong>difluoromethyl group introduces electron-withdrawing properties, which can modulate the electronic characteristics of adjacent functional groups, thereby influencing the overall pharmacokinetic and pharmacodynamic properties of the final drug candidates.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for protein-protein interactions (PPIs). Piperidine-based derivatives have emerged as promising candidates in this domain due to their ability to disrupt critical interactions within cellular pathways. The compound< strong>1-Benzoyl-4-(difluoromethyl)piperidine has been explored as a precursor in the synthesis of PPI inhibitors, particularly those targeting kinases and other enzymes involved in cancer progression. Its structural features allow for fine-tuning of binding affinity and selectivity, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of< strong>1-Benzoyl-4-(difluoromethyl)piperidine is its role in the development of antiviral agents. The increasing prevalence of drug-resistant viruses has necessitated the discovery of novel therapeutic strategies. Researchers have leveraged the compound's bifunctional nature—combining both electrophilic and lipophilic characteristics—to design inhibitors that can effectively target viral proteases and polymerases. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a lead compound for further optimization.

The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity. This moiety can improve the pharmacokinetic profile of drug candidates by reducing susceptibility to enzymatic degradation. Moreover, its electron-withdrawing effect can strengthen interactions with biological targets by increasing the positive charge density on key functional groups within the molecule. These properties have made< strong>1-Benzoyl-4-(difluoromethyl)piperidine a valuable asset in medicinal chemistry libraries.

In addition to its applications in antiviral and anticancer research, this compound has shown promise in addressing neurological disorders. Piperidine derivatives have been implicated in modulating neurotransmitter activity, making them suitable candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The benzoyl substitution on< strong>1-Benzoyl-4-(difluoromethyl)piperidine provides an additional handle for derivatization, allowing chemists to explore various pharmacophoric motifs that could interact with specific neurotransmitter receptors or enzymes.

The synthesis of< strong>1-Benzoyl-4-(difluoromethyl)piperidine involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated piperidines and arylboronic acids, followed by protection-deprotection strategies to introduce the benzoyl group. The introduction of the< strong>difluoromethyl group can be achieved through nucleophilic aromatic substitution or metal-catalyzed coupling reactions with difluoromethyl electrophiles. These synthetic methodologies underscore the compound's versatility as a synthetic intermediate.

Efforts are ongoing to optimize synthetic routes for< strong>1-Benzoyl-4-(difluoromethyl)piperidine, aiming to improve yield and scalability while minimizing side reactions. Advances in flow chemistry and continuous manufacturing have opened new avenues for streamlining production processes, ensuring that this valuable intermediate remains accessible for broader pharmaceutical applications. Collaborative research initiatives between academia and industry are crucial in driving these innovations forward.

The growing interest in structure-based drug design has further highlighted the importance of intermediates like< strong>1-Benzoyl-4-(difluoromethyl)piperidine. High-throughput screening (HTS) and computational modeling techniques have enabled researchers to rapidly identify promising scaffolds based on their predicted binding affinities and physicochemical properties. The compound's well-defined structure makes it an ideal candidate for virtual screening campaigns aimed at identifying new therapeutic targets.

In conclusion, 1-Benzoyl-4-(difluoromethyl)piperidine (CAS No.< strong>2703780-97-4) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features—combining a piperidine core with functionalized substituents—make it a versatile building block for developing novel bioactive molecules. Whether targeting viral proteases, kinases involved in cancer progression, or neurotransmitter receptors associated with neurological disorders, this compound offers immense potential as a precursor for next-generation therapeutics.